Cas no 1355193-76-8 (4-(4-Methyl-5-vinyl-pyridin-2-yl)-piperazine-1-carbaldehyde)

• Product Name: 4-(4-Methyl-5-vinyl-pyridin-2-yl)-piperazine-1-carbaldehyde
• CAS No: 1355193-76-8
• MF: C₁₃H₁₇N₃O
• MW: 231.293582677841
• CID: 5169390
• Update Time: 2025-10-29

4-(4-Methyl-5-vinyl-pyridin-2-yl)-piperazine-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(4-Methyl-5-vinyl-pyridin-2-yl)-piperazine-1-carbaldehyde

• Inchi： 1S/C13H17N3O/c1-3-12-9-14-13(8-11(12)2)16-6-4-15(10-17)5-7-16/h3,8-10H,1,4-7H2,2H3
• InChI Key： UPIZDALZEJOLOW-UHFFFAOYSA-N
• SMILES： N1(C=O)CCN(C2=NC=C(C=C)C(C)=C2)CC1

Additional information on 4-(4-Methyl-5-vinyl-pyridin-2-yl)-piperazine-1-carbaldehyde

4-(4-Methyl-5-vinyl-pyridin-2-yl)-piperazine-1-carbaldehyde: A Comprehensive Overview

The compound with CAS No. 1355193-76-8, commonly referred to as 4-(4-Methyl-5-vinyl-pyridin-2-yl)-piperazine-1-carbaldehyde, is a fascinating molecule with a diverse range of applications and properties. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its unique structural features and potential bioactivity. In this article, we will delve into the latest research findings, structural insights, and potential uses of this compound.

Structural Insights and Synthesis

The molecular structure of 4-(4-Methyl-5-vinyl-pyridin-2-yl)-piperazine-1-carbaldehyde is characterized by a piperazine ring substituted with a pyridine moiety at the 4-position. The pyridine ring itself bears a methyl group at position 4 and a vinyl group at position 5, while the piperazine ring is further substituted with an aldehyde group at position 1. This combination of functional groups imparts the molecule with unique electronic and steric properties, making it a valuable substrate for various chemical transformations.

Recent studies have focused on optimizing the synthesis of this compound, particularly through efficient catalytic methods. Researchers have explored the use of transition metal catalysts to facilitate the formation of the piperazine ring and the subsequent substitution reactions. These advancements have not only improved the yield but also reduced the environmental footprint of the synthesis process.

Bioactivity and Pharmacological Applications

One of the most promising aspects of 4-(4-Methyl-5-vinyl-pyridin-2-yl)-piperazine-1-carbaldehyde is its potential as a bioactive molecule. Preclinical studies have demonstrated that this compound exhibits moderate inhibitory activity against several key enzymes involved in inflammatory pathways. For instance, it has shown promise as an inhibitor of cyclooxygenase (COX) enzymes, which are central to inflammation and pain signaling.

Moreover, recent research has highlighted its potential as an anticancer agent. In vitro studies have revealed that this compound induces apoptosis in various cancer cell lines by targeting mitochondrial pathways. The presence of the aldehyde group in the molecule plays a crucial role in its ability to interact with cellular proteins and modulate their activity.

Materials Science Applications

Beyond its pharmacological applications, 4-(4-Methyl-5-vinyl-pyridin-2-yl)-piperazine-1-carbaldehyde has also found utility in materials science. Its rigid structure and conjugated system make it an attractive candidate for use in organic electronics. Researchers have investigated its potential as a building block for constructing π-conjugated polymers, which are essential components in organic light-emitting diodes (OLEDs) and photovoltaic devices.

Preliminary studies have shown that films prepared from this compound exhibit excellent charge transport properties, making them suitable for use in high-performance electronic devices. The vinyl group on the pyridine ring further enhances the molecule's compatibility with polymerization techniques, opening up new avenues for its application in advanced materials.

Toxicological Profile and Safety Considerations

As with any novel chemical entity, understanding the toxicological profile of 4-(4-Methyl-5-vinyl-pyridin-2-yl)-piperazine-1-carbaldehyde is crucial for its safe handling and application. Recent toxicity studies have been conducted to evaluate its acute and chronic effects on various biological systems.

Results indicate that while the compound exhibits potent bioactivity, it also demonstrates moderate toxicity at higher doses. The aldehyde group, while contributing to its reactivity, may also be responsible for some of its toxic effects. Researchers are currently exploring strategies to mitigate these adverse effects without compromising its therapeutic potential.

Future Directions and Research Opportunities